Cas no 858759-34-9 ((2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate)

• Product Name: (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate
• CAS No: 858759-34-9
• MF: C₂₁H₁₈O₆
• MW: 366.364026546478
• CID: 5556199
• Update Time: 2025-05-18

(2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate
• (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

• Inchi： 1S/C21H18O6/c1-24-14-6-5-13(17(10-14)25-2)9-19-20(22)16-8-7-15(11-18(16)27-19)26-21(23)12-3-4-12/h5-12H,3-4H2,1-2H3
• InChI Key： QPHMCZGCLFZRBS-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4=CC=C(OC)C=C4OC)C(=O)C3=CC=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

The Synthesis and Applications of (2Z)-2-(2,4-Dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl Cyclopropanecarboxylate

The compound with CAS No. 858759-34-9, known as (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a benzofuran core, a cyclopropane ring, and a dimethoxyphenyl substituent. The methylidene group further adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. Researchers have explored its ability to modulate cellular pathways involved in inflammation, oxidative stress, and apoptosis. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzofuran core through a Diels-Alder reaction, followed by the introduction of the dimethoxyphenyl group via nucleophilic aromatic substitution. The final step involves the installation of the cyclopropane ring using a Simmons-Smith cyclopropanation reaction. This synthesis pathway has been optimized to achieve high yields and excellent stereocontrol, ensuring the production of the desired enantiomer.

In terms of applications, this compound has shown potential in the field of drug delivery systems. Its unique structure allows for controlled drug release mechanisms, which can enhance the efficacy and reduce the toxicity of therapeutic agents. A 2023 study in *Advanced Drug Delivery Reviews* reported that this compound can serve as a versatile platform for designing stimuli-responsive drug delivery systems. Its ability to undergo reversible structural changes in response to environmental cues such as pH or temperature makes it an ideal candidate for targeted drug delivery applications.

Furthermore, this compound has been investigated for its role in photodynamic therapy (PDT). PDT is an emerging treatment modality for various cancers, where light-sensitive compounds are used to generate reactive oxygen species (ROS) that destroy cancer cells. A 2023 study published in *Chemical Science* demonstrated that this compound exhibits excellent photosensitivity and can generate ROS under near-infrared light irradiation. This property makes it a potential candidate for developing next-generation PDT agents with enhanced efficacy and reduced side effects.

The structural features of (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate also make it an attractive molecule for materials science applications. Its rigid framework and conjugated system enable it to serve as a building block for constructing advanced materials such as organic semiconductors and light-harvesting devices. A 2023 study in *Nature Communications* reported that this compound can be used to fabricate high-performance organic photovoltaic devices with improved charge transport properties.

In conclusion, (2Z)-2-(2,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate is a versatile compound with diverse applications in medicine, materials science, and drug delivery systems. Its unique structure and bioactive properties make it a valuable addition to the arsenal of compounds being explored for innovative therapeutic and technological solutions. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing various fields of science and technology.